Cas no 89450-12-4 (3-Decanol, 4-ethynyl-2-methyl-)

3-Decanol, 4-ethynyl-2-methyl- structure
89450-12-4 structure
Product Name:3-Decanol, 4-ethynyl-2-methyl-
CAS No:89450-12-4
MF:C13H24O
MW:196.329064369202
CID:600017
PubChem ID:13182618
Update Time:2025-04-19

3-Decanol, 4-ethynyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Decanol, 4-ethynyl-2-methyl-
    • 4-ethynyl-2-methyldecan-3-ol
    • 89450-12-4
    • DTXSID90525353
    • Inchi: 1S/C13H24O/c1-5-7-8-9-10-12(6-2)13(14)11(3)4/h2,11-14H,5,7-10H2,1,3-4H3
    • InChI Key: XIXAVCAPFKWIIW-UHFFFAOYSA-N
    • SMILES: OC(C(C)C)C(C#C)CCCCCC

Computed Properties

  • Exact Mass: 196.182715385g/mol
  • Monoisotopic Mass: 196.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 20.2Ų
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